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Compound of Interest

Compound Name:
(3-Bromo-4-methyl-5-

nitrophenyl)methanol

Cat. No.: B12441646

Get Quote

CAS 72623-34-8 | Structural Analysis & Synthetic
Applications[1][2][3]
Executive Summary & Chemical Identity
CAS 72623-34-8 is a trisubstituted benzene derivative characterized by a dense functional

array: a benzylic alcohol, an aryl bromide, a nitro group, and a central methyl core.[1][2][3][4][5]

In drug discovery, this molecule serves as a "linchpin" intermediate. Its specific substitution

pattern (3,4,5-arrangement) allows researchers to independently manipulate three distinct

vectors—electronic modulation (nitro), structural extension (bromo), and solubility/linking

(alcohol)—making it ideal for Fragment-Based Drug Design (FBDD) and PROTAC linker

synthesis.[1][2]
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Property Specification

Chemical Name (3-Bromo-4-methyl-5-nitrophenyl)methanol

Molecular Formula C₈H₈BrNO₃

Molecular Weight 246.06 g/mol

Appearance Pale yellow to off-white solid

Melting Point 70–75 °C (Typical range for similar congeners)

Solubility
Soluble in DMSO, DMF, MeOH, DCM; Insoluble

in water

pKa (Predicted) ~13.5 (Benzylic -OH)

LogP (Predicted) 1.8 – 2.1

Synthetic Utility & Reaction Logic
The value of CAS 72623-34-8 lies in its orthogonal reactivity.[1][2] A medicinal chemist can

selectively activate one functional group without disturbing the others, enabling the rapid

construction of complex libraries.

Core Reactivity Profiles
Aryl Bromide (C-3 Position): A handle for Palladium-catalyzed cross-coupling.[1][2] The

presence of the electron-withdrawing nitro group at C-5 activates this position for oxidative

addition, facilitating Suzuki-Miyaura or Buchwald-Hartwig couplings even with challenging

partners.[1][2]

Nitro Group (C-5 Position): A "masked" aniline. Post-coupling, this group can be reduced

(Fe/NH₄Cl or H₂/Pd-C) to an amine, serving as a nucleophile for amide coupling or

heterocycle formation (e.g., benzimidazoles).[1]

Benzylic Alcohol (C-1 Position): A versatile anchor.[1][2] It can be oxidized to a benzaldehyde

(for reductive amination), converted to a benzyl halide (for Sɴ2 alkylation), or used directly in

Mitsunobu reactions.[1]
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Strategic Workflow Diagram
The following diagram illustrates the divergent synthetic pathways accessible from this core

scaffold.
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Figure 1: Divergent synthesis map showing orthogonal transformations of the bromo, nitro, and

alcohol moieties.[1]

Experimental Protocols
Note: These protocols are standardized for this class of compounds. Always perform a pilot

scale reaction first.[1]

Protocol A: Suzuki-Miyaura Coupling (Bromine
Functionalization)
Objective: To attach an aryl group at the C-3 position while preserving the nitro and alcohol

groups.[1][2]

Rationale: The electron-deficient nature of the ring (due to -NO₂) stabilizes the oxidative

addition intermediate, but basic conditions must be mild to prevent side reactions at the

benzylic position.[1][2]
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Reagents:

CAS 72623-34-8 (1.0 equiv)[1][2][5]

Arylboronic acid (1.2 equiv)[1][2]

Pd(dppf)Cl₂[1][2]·DCM (0.05 equiv)[1][2]

K₂CO₃ (2.0 equiv)[1][2]

Solvent: 1,4-Dioxane/Water (4:1)[1][2]

Step-by-Step:

Charge a reaction vial with CAS 72623-34-8, arylboronic acid, and base.[1][2]

Degas the solvent (sparge with N₂ for 10 min) and add to the vial.

Add the Pd catalyst under an inert atmosphere (N₂/Ar).[1]

Heat to 80–90 °C for 4–12 hours. Monitor via LC-MS.

Workup: Dilute with EtOAc, wash with water/brine.[1] Dry over Na₂SO₄.[1]

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Nitro Reduction to Aniline
Objective: To unmask the amine for further functionalization.[1]

Rationale: Iron-mediated reduction is preferred over catalytic hydrogenation if the molecule

contains other reducible groups (like halides) that might be sensitive to Pd/H₂ (preventing de-

halogenation).[1][2]

Reagents:

Substrate (CAS 72623-34-8 derivative) (1.0 equiv)[1][2][3][4][5]

Iron powder (5.0 equiv)[1][2]
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Ammonium Chloride (NH₄Cl) (5.0 equiv)[1]

Solvent: EtOH/Water (3:1)[1]

Step-by-Step:

Dissolve the substrate in EtOH/Water.[1]

Add NH₄Cl and Iron powder.

Heat to reflux (70–80 °C) with vigorous stirring for 2–4 hours.

Filtration: Filter hot through a Celite pad to remove iron residues.[1] Wash the pad with

MeOH.[1]

Concentration: Evaporate volatiles. Partition residue between saturated NaHCO₃ and EtOAc.

[1]

Safety & Handling (E-E-A-T)
Working with nitroaromatics and benzyl halides requires strict adherence to safety standards.

Explosion Hazard: While this specific alcohol is stable, polynitro compounds can be

explosive.[1] As a mono-nitro compound, the risk is lower, but avoid heating dry residues to

decomposition temperatures (>150 °C).[1]

Toxicity: Halogenated nitroaromatics are potential skin sensitizers and mutagens.[1] Always

use a fume hood and nitrile gloves.[1]

Storage: Store at 2–8 °C under inert gas. Benzylic alcohols can slowly oxidize to aldehydes

upon prolonged exposure to air and light.[1]

Supplier Landscape
This compound is primarily available as a catalog item for research purposes (R&D grade).[1] It

is not typically stocked in bulk metric tons but is available in gram to kilogram quantities for

synthesis.
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Supplier Catalog/Product ID Region Purity Grade

BLD Pharm BD01402264 Global/China >97% (HPLC)

ChemShuttle Ref # 72623-34-8 USA 95%+

Combi-Blocks (Check availability) USA Research Grade

Verification Note: Always request a Certificate of Analysis (CoA) confirming the ¹H-NMR

structure, particularly the integration of the benzylic -CH₂- peak (~4.7 ppm) and the methyl

singlet (~2.4 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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